5-(chloromethyl)-1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole

• IUPAC Name: 5-(chloromethyl)-1-(difluoromethyl)-3-thiophen-3-ylpyrazole
• InChI: InChI=1S/C9H7ClF2N2S/c10-4-7-3-8(6-1-2-15-5-6)13-14(7)9(11)12/h1-3,5,9H,4H2
• InChI Key: SIOHIZASOCKHLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=NN(C(=C2)CCl)C(F)F
• Molecular Formula: C9H7ClF2N2S
• Molecular Weight: 248.68 g/mol

Description

5-(Chloromethyl)-1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole, also known as 5-CMDFT, is a novel pyrazole-based compound that has been studied for its potential applications in scientific research. This compound has been used as a fluorescent probe for imaging and sensing applications, as well as a tool for studying the biochemical and physiological effects of various compounds.

Scientific Research Applications

Synthesis and Chemical Characterization

A variety of research has been conducted on compounds structurally similar to "5-(chloromethyl)-1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazole," focusing on their synthesis, chemical characterization, and potential applications. One study describes the synthesis and preclinical evaluation of a series of thiophene-based pyrazolines, highlighting their potential as antidepressant medications. These compounds, including derivatives with electron-withdrawing chlorine atoms, demonstrated significant antidepressant activity in behavioral tests (Mathew, Suresh, & Anbazhagan, 2014).

Another research effort synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which were evaluated for their anti-tumor activities against hepatocellular carcinoma cell lines. Some of these compounds showed promising activities, suggesting their potential use as anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016).

Antioxidant and Anti-inflammatory Properties

Research has also been conducted on the antioxidant properties of certain thiophene-pyrazole derivatives. One study synthesized a series of chalcone derivatives, incorporating the thiophene and furan moieties, which showed potential as antioxidants in in vitro assays. Molecular docking and ADMET studies supported these findings, suggesting the compounds' effectiveness in binding to relevant biological targets (Prabakaran, Manivarman, & Bharanidharan, 2021).

Additionally, the anti-inflammatory potential of thiophene-appended pyrazoles was explored in a study that synthesized and evaluated a series of these compounds. Some demonstrated significant anti-inflammatory activity, further highlighting the potential therapeutic applications of thiophene-pyrazole derivatives (Prabhudeva et al., 2017).

Antitumor and Antimicrobial Effects

Thiophene-based azo dyes incorporating the pyrazolone moiety were synthesized and evaluated for their antitumor activity. Several compounds exhibited good activity against various cancer cell lines, indicating the potential for these compounds to be developed as antitumor agents (Gouda, Fakhr Eldien, Girges, & Berghot, 2016).

Furthermore, a series of novel tetrazole derivatives, incorporating the thiophene and pyrazole moieties, were synthesized and characterized. These compounds exhibited notable anti-inflammatory and antibacterial properties, suggesting their utility in addressing inflammation and bacterial infections (Kumbar et al., 2018).